Cas no 101184-04-7 (2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-)

• Product name: 2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-
• CAS No: 101184-04-7
• MF: C₁₃H₁₁N₅O₂
• MW: 269.25874
• CID: 124513
• PubChem ID: 20159967

2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-
• 2h-imidazol-2-one,1,3-dihydro-4-((2-(1h-imidazol-1-yl)-4-pyridinyl)carbonyl)-5-methyl-
• 2H-Imidazol-2-one, 1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-
• 4-(2-imidazol-1-ylpyridine-4-carbonyl)-5-methyl-1,3-dihydroimidazol-2-one
• SCHEMBL7340789
• 101184-04-7

• Inchi： InChI=1S/C13H11N5O2/c1-8-11(17-13(20)16-8)12(19)9-2-3-15-10(6-9)18-5-4-14-7-18/h2-7H,1H3,(H2,16,17,20)
• InChI Key： PKZSIVAGUBOHCT-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C(C3=C(C)NC(=O)N3)=O)C=CN=2)C=CN=C1

Computed Properties

• Exact Mass: 269.09143
• Monoisotopic Mass: 269.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 88.91